Cas no 1806668-78-9 (2-(Difluoromethoxy)-3-(3-oxopropyl)mandelic acid)

• Product Name: 2-(Difluoromethoxy)-3-(3-oxopropyl)mandelic acid
• CAS No: 1806668-78-9
• MF: C₁₂H₁₂F₂O₅
• MW: 274.217491149902
• CID: 4796834
• Update Time: 2025-06-23

2-(Difluoromethoxy)-3-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-3-(3-oxopropyl)mandelic acid

• Inchi： 1S/C12H12F2O5/c13-12(14)19-10-7(4-2-6-15)3-1-5-8(10)9(16)11(17)18/h1,3,5-6,9,12,16H,2,4H2,(H,17,18)
• InChI Key： KHTRLODBIXBYSK-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1CCC=O)C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 311
• XLogP3: 1.4
• Topological Polar Surface Area: 83.8

Additional information on 2-(Difluoromethoxy)-3-(3-oxopropyl)mandelic acid

Professional Introduction to Compound with CAS No. 1806668-78-9 and Product Name: 2-(Difluoromethoxy)-3-(3-oxopropyl)mandelic Acid

2-(Difluoromethoxy)-3-(3-oxopropyl)mandelic acid, identified by its unique Chemical Abstracts Service (CAS) number 1806668-78-9, represents a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both difluoromethoxy and 3-oxopropyl functional groups imparts distinct chemical properties, making it a versatile intermediate in the synthesis of biologically active molecules.

The difluoromethoxy group, a fluorinated ether moiety, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively explored in the design of kinase inhibitors and other therapeutic agents where fluorine substitution plays a pivotal role in optimizing pharmacokinetic profiles. In contrast, the 3-oxopropyl side chain introduces a carbonyl group adjacent to an alkyl chain, which can participate in various hydrogen bonding interactions and influence the overall conformational flexibility of the molecule. Such structural motifs are often exploited in the development of protease inhibitors and other enzyme-targeting compounds.

Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of 2-(Difluoromethoxy)-3-(3-oxopropyl)mandelic acid, facilitating its incorporation into complex molecular architectures. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at the mandelic acid core, expanding the compound’s utility as a building block for novel therapeutic entities. Additionally, biocatalytic approaches, such as enzymatic resolution or transaminase-mediated transformations, have been investigated to achieve enantioselective synthesis, which is crucial for developing chiral drugs with enhanced efficacy and reduced side effects.

The pharmacological potential of this compound has been underscored by several preclinical studies investigating its interaction with biological targets. Notably, derivatives bearing the difluoromethoxy group have demonstrated inhibitory activity against certain serine proteases, which are implicated in inflammatory pathways and cancer progression. Preliminary data suggest that modifications at the 3-oxopropyl position can fine-tune binding interactions with target enzymes, leading to improved selectivity and potency. These findings align with broader trends in medicinal chemistry where structure-activity relationship (SAR) studies are leveraged to optimize lead compounds for clinical development.

In the context of drug discovery pipelines, 2-(Difluoromethoxy)-3-(3-oxopropyl)mandelic acid serves as a valuable scaffold for generating libraries of compounds for high-throughput screening (HTS). Its modular design allows for rapid diversification through combinatorial chemistry or fragment-based drug design strategies. Furthermore, computational modeling techniques have been applied to predict binding affinities and optimize molecular properties prior to experimental synthesis. Such integrative approaches highlight the compound’s significance as a tool in modern drug discovery efforts.

The synthetic utility of this compound extends beyond pharmaceutical applications. In materials science, for example, fluorinated mandelic acid derivatives have been explored as precursors for liquid crystals or functional polymers due to their ability to self-assemble into ordered structures. The incorporation of oxygen-rich functional groups enhances solubility and processability, making them attractive for optoelectronic devices or biomaterial formulations. This interdisciplinary relevance underscores the versatility of 2-(Difluoromethoxy)-3-(3-oxopropyl)mandelic acid across multiple scientific domains.

As research continues to uncover new biological functions and synthetic possibilities, the demand for high-quality intermediates like 1806668-78-9 is expected to grow. Collaborative efforts between academic laboratories and industrial partners are essential to accelerate the translation of these findings into tangible therapeutic benefits. Innovations in synthetic chemistry, coupled with advances in computational biology and drug delivery systems, will further enhance the compound’s impact on future medical interventions.

In summary,2-(Difluoromethoxy)-3-(3-oxopropyl)mandelic acid represents a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structural features—particularly the interplay between the difluoromethoxy and 3-oxopropyl moieties—offer opportunities for designing innovative therapeutics with improved pharmacological profiles. As ongoing research continues to elucidate its potential, this compound remains a cornerstone in both academic investigations and industrial-scale synthesis efforts aimed at addressing unmet medical needs.